Cas no 1783678-42-1 (2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione)

2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione structure
1783678-42-1 structure
Product Name:2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
CAS No:1783678-42-1
MF:C6H5ClN2O2S
MW:204.634098768234
MDL:MFCD31926762
CID:5171968
PubChem ID:105456939
Update Time:2026-03-04

2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-d]pyrimidine, 2-chloro-5,7-dihydro-, 6,6-dioxide
    • 2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
    • E73700
    • 1783678-42-1
    • 2-Chloro-5,7-dihydrothieno[3,4-d]pyrimidine 6,6-dioxide
    • 2-chloro-5H,7H-6
    • 2-Chloro-5H,7H-6-thieno[3,4-d]pyrimidine-6,6-dione
    • 2-chloro-5H,7H-6lambda-thieno[3,4-d]pyrimidine-6,6-dione
    • MFCD31926762
    • E?-thieno[3,4-d]pyrimidine-6,6-dione
    • 2-chloro-5H,7H-6??-thieno[3,4-d]pyrimidine-6,6-dione
    • PS-20781
    • MDL： MFCD31926762
    • Inchi： 1S/C6H5ClN2O2S/c7-6-8-1-4-2-12(10,11)3-5(4)9-6/h1H,2-3H2
    • InChI Key： SPHRHSDASJTVEH-UHFFFAOYSA-N
    • SMILES： C1(Cl)=NC=C2CS(=O)(=O)CC2=N1

Computed Properties

  • Exact Mass: 203.9760263g/mol
  • Monoisotopic Mass: 203.9760263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.3Ų

2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM1018857-100mg
2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 95%+
100mg
 $292 2023-02-02
Chemenu
CM1018857-250mg
2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 95%+
250mg
 $466 2023-02-02
Chemenu
CM1018857-500mg
2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 95%+
500mg
 $776 2023-02-02
Chemenu
CM1018857-1g
2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 95%+
1g
 $1164 2023-02-02
Chemenu
CM1018857-5g
2-chloro-5H,7H-6λ?-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 95%+
5g
 $3492 2023-02-02
eNovation Chemicals LLC
Y1053617-100mg
2-chloro-5H,7H-6 6-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 97%
100mg
 $285 2024-07-21
eNovation Chemicals LLC
Y1053617-250MG
2-chloro-5H,7H-6 6-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 97%
250mg
 $480 2024-07-21
eNovation Chemicals LLC
Y1053617-500MG
2-chloro-5H,7H-6 6-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 97%
500mg
 $800 2024-07-21
eNovation Chemicals LLC
Y1053617-1G
2-chloro-5H,7H-6 6-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 97%
1g
 $1205 2024-07-21
eNovation Chemicals LLC
Y1053617-5G
2-chloro-5H,7H-6 6-thieno[3,4-d]pyrimidine-6,6-dione
 1783678-42-1 97%
5g
 $3610 2024-07-21

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